Cas no 168280-54-4 ([1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-)

• Product Name: [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-
• CAS No: 168280-54-4
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 187969
• PubChem ID: 826349
• Update Time: 2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-
• 3-amino-2-anilino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2-(phenylamino)-
• 3-amino-2-(phenylamino)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 5,6,7,8-Tetrahydro-3-amino-2-(phenylamino)-(1)benzothieno(2,3-d)pyrimidin-4(3H)-one
• (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2 -(phenylamino)-
• 168280-54-4
• Oprea1_199488
• HMS1677N08
• Oprea1_329184
• CHEMBL1493743
• DTXSID90168542
• AKOS000505227
• NCGC00245162-01
• 3-amino-2-anilino-5,6,7,8-tetrahydrobenzothiopheno[2,3-d]pyrimidin-4-one
• SMR000283210
• HMS2718F22
• [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-
• MLS000689233

• Inchi： 1S/C16H16N4OS/c17-20-15(21)13-11-8-4-5-9-12(11)22-14(13)19-16(20)18-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,17H2,(H,18,19)
• InChI Key： WNRRMNQOXSDVCN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(NC3C=CC=CC=3)=N2)N)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 312.104482
• Monoisotopic Mass: 312.104482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 99

Experimental Properties

• Density: 1.52
• Boiling Point: 556°C at 760 mmHg
• Flash Point: 290°C
• Refractive Index: 1.789